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Compound Name: N-(1-Oxopropyl)cytidine

Cat. No.: B12394351 Get Quote

An In-depth Technical Guide on the Chemical Properties of N-(1-Oxopropyl)cytidine

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract
N-(1-Oxopropyl)cytidine, also known as N-propionylcytidine, is a modified nucleoside derived

from cytidine. This technical guide provides a comprehensive overview of its chemical

properties, leveraging data from analogous N-acylated nucleosides due to the limited

availability of direct experimental data for this specific compound. The guide includes a

summary of its physicochemical properties, detailed hypothetical experimental protocols for its

synthesis and analysis, and a discussion of its potential biological significance based on the

known roles of similar modified nucleosides in molecular biology and drug development.

Introduction
N-acylation of nucleosides is a critical modification that can significantly impact their biological

activity, stability, and molecular interactions. While N4-acetylcytidine (ac4C) has been the

subject of considerable research, revealing its role in modulating mRNA stability and

translation, the properties of other N-acylated cytidines, such as N-(1-Oxopropyl)cytidine, are

less characterized. This document aims to consolidate the available information and provide a

technical foundation for researchers working with or interested in this compound.
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Direct experimental data for N-(1-Oxopropyl)cytidine is scarce in publicly available literature.

The following properties are a combination of calculated values and estimations based on the

properties of cytidine and other N-acylated derivatives.

Physicochemical Data
Property Value Source

Molecular Formula C₁₂H₁₇N₃O₆ Calculated

Molecular Weight 299.28 g/mol Calculated

Appearance
Expected to be a white to off-

white solid
Inferred

Melting Point Not available -

Boiling Point Not available -

Solubility

Expected to have moderate

solubility in water and polar

organic solvents like DMSO

and DMF.

Inferred from Cytidine[1]

Experimental Protocols
The following are detailed, albeit hypothetical, methodologies for the synthesis and analysis of

N-(1-Oxopropyl)cytidine, adapted from general procedures for nucleoside modification.

Synthesis of N-(1-Oxopropyl)cytidine
This protocol describes a general method for the N-acylation of cytidine using propionic

anhydride.

Materials:

Cytidine

Propionic anhydride

Pyridine (anhydrous)
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N,N-Dimethylformamide (DMF, anhydrous)

Silica gel for column chromatography

Ethyl acetate

Methanol

Dichloromethane

Procedure:

Dissolution: Dissolve cytidine in a mixture of anhydrous pyridine and anhydrous DMF.

Acylation: Cool the solution in an ice bath and add propionic anhydride dropwise with

constant stirring.

Reaction Monitoring: Allow the reaction to proceed at room temperature overnight. Monitor

the reaction progress using Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, quench the excess propionic anhydride by slowly

adding methanol.

Purification: Concentrate the reaction mixture under reduced pressure. Purify the crude

product by silica gel column chromatography using a gradient of methanol in

dichloromethane or ethyl acetate.

Characterization: Characterize the purified product by Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).

Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Expected to show characteristic peaks for the ribose sugar protons, the cytosine

base protons, and the ethyl group of the propionyl moiety. The chemical shifts will be

influenced by the solvent used (e.g., DMSO-d₆ or D₂O).
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¹³C NMR: Will provide information on the carbon skeleton of the molecule, with distinct

signals for the ribose, cytosine, and propionyl carbons.

Mass Spectrometry (MS):

Electrospray Ionization (ESI-MS): This technique can be used to determine the molecular

weight of the compound, confirming the addition of the propionyl group to cytidine. High-

resolution mass spectrometry would provide the exact mass, confirming the elemental

composition.

Biological Significance and Signaling Pathways
While specific signaling pathways involving N-(1-Oxopropyl)cytidine have not been

elucidated, the biological role of the closely related N4-acetylcytidine (ac4C) offers significant

insights. N-acylation of cytidine residues in mRNA has been shown to be a crucial regulator of

gene expression.

The enzyme N-acetyltransferase 10 (NAT10) is responsible for the N-acetylation of cytidine in

RNA. This modification can enhance mRNA stability and promote translation efficiency. It is

plausible that N-propionylation could have similar or distinct effects on RNA metabolism and

function.

Visualizations
Experimental Workflow: Synthesis and Purification
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Protein Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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